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Compound of Interest

Compound Name: Mapcho-10

CAS No.: 70504-28-8

Cat. No.: B1218604

Get Quote

Executive Summary & Scientific Rationale
Mapcho-10 (n-Decylphosphocholine, C15H34NO4P) is a single-chain, zwitterionic

phosphocholine derivative.[1] Unlike double-chain phospholipids (e.g., DSPC) used as

structural pillars in LNPs, Mapcho-10 acts as a high-CMC surfactant (Critical Micelle

Concentration ~11 mM).[1]

Its incorporation into Lipid Nanoparticle (LNP) formulations typically serves two distinct,

advanced engineering purposes:

Processing Aid (Detergent Depletion Method): Used to solubilize hydrophobic lipids and

payloads (e.g., membrane proteins or highly hydrophobic drugs) into mixed micelles,

followed by controlled removal to induce spontaneous, high-homogeneity LNP formation.[1]

Structural Modulator (Edge Activation): Permanently retained at low molar ratios (<5%) to

modulate membrane curvature, increase bilayer flexibility (similar to transferosomes), or

stabilize "bicelle-like" structures for enhanced tissue penetration.[1]
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This guide provides protocols for both Retention (Microfluidics) and Removal (Dialysis)

strategies.[1]

Material Specifications & Pre-Formulation
Chemical Identity[1]

Common Name: Mapcho-10 / n-Decylphosphocholine (DPC)[1][2]

Molecular Weight: 323.41 g/mol [1]

Critical Micelle Concentration (CMC): ~11 mM (0.35% w/v) in water.[1]

Solubility: Soluble in water (up to 100 mM), Ethanol, and DMSO.[1]

Storage: -20°C, hygroscopic. Handle under dry nitrogen/argon when possible.[1]

Stock Solution Preparation
Mapcho-10 is unique because it is soluble in both the aqueous and organic phases used in

LNP production.[1]

Stock Type Concentration Solvent Application Stability

Aqueous Stock 50 mM (1.6%)
Nuclease-free

Water or PBS

Detergent

Dialysis / Protein

Solubilization

1 Month (4°C)

Organic Stock 25 mM
100% Ethanol

(Anhydrous)

Microfluidic

"Spiking"
3 Months (-20°C)

Critical Note: Do not use phosphate buffers with high divalent cation concentrations (Ca²⁺,

Mg²⁺) for long-term storage of Mapcho-10 stocks, as minor precipitation can occur over time.[1]
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Protocol A: The Detergent Dialysis Method
(Removal Strategy)
Best for: Reconstituting membrane proteins into LNPs or forming ultra-small (<40 nm) lipid

vesicles.[1]

Mechanism: You form "Mixed Micelles" containing your structural lipids, Mapcho-10, and

payload.[1] As you dialyze the mixture, Mapcho-10 (high CMC) escapes the dialysis bag.[1]

The remaining lipids, unable to stay soluble, spontaneously assemble into nanoparticles.[1]

Experimental Workflow
Step 1: Lipid Film Preparation[1]

Combine structural lipids (e.g., POPC, Cholesterol, PEG-Lipid) in chloroform.[1]

Evaporate solvent under nitrogen stream to form a thin film.[1]

Vacuum desiccate for 2-4 hours to remove trace solvent.[1]

Step 2: Solubilization (Mixed Micelle Formation)

Hydrate the lipid film with Mapcho-10 Aqueous Stock (prepared in Step 2.2).[1]

Target Concentration: The final Mapcho-10 concentration must be >2x CMC (approx. 25

mM) to ensure complete solubilization.[1]

Add payload (e.g., mRNA, Protein) to this micellar solution.[1]

Incubate at Room Temperature (RT) for 30 minutes with gentle agitation. Solution should

become optically clear.[1]

Step 3: Controlled Dialysis

Transfer micellar solution to a Slide-A-Lyzer™ Dialysis Cassette (20K MWCO).

Why 20K? Mapcho-10 monomers (~323 Da) pass freely; LNPs and large payloads are

retained.[1]
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Dialysis Buffer: PBS pH 7.4 (Volume: 200x sample volume).

Cycle 1: Dialyze for 2 hours at RT. (Fast removal of free detergent).

Cycle 2: Change buffer. Dialyze for 4 hours at 4°C. (Slower removal, LNP nucleation).

Cycle 3: Change buffer. Dialyze Overnight at 4°C. (Trace removal).

Step 4: Filtration

Recover sample.[1] Filter sterilize using a 0.22 µm PES syringe filter.[1]
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Figure 1: Kinetic pathway of LNP formation via Mapcho-10 depletion.[1] High-CMC detergent

removal drives thermodynamic self-assembly.

Protocol B: Microfluidic Incorporation (Retention
Strategy)
Best for: Modulating LNP surface curvature or creating "flexible" LNPs for transdermal/tissue

penetration.[1]

Mechanism: Mapcho-10 is dissolved in the ethanol phase with other lipids.[1] During rapid

mixing with the aqueous phase, it incorporates into the LNP shell.[1] Due to its single-chain

structure, it creates "defects" or high-curvature zones in the bilayer.[1]

Formulation Parameters[1][5][6][7]
Molar Ratio: Limit Mapcho-10 to 1–5 mol% of total lipid.[1]
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>5 mol% risk:[1][3] Destabilization of the LNP (micellization).[1]

<1 mol% risk:[1][3] Negligible effect.[1]

Flow Rate Ratio (FRR): 3:1 (Aqueous:Ethanol).[1]

Step-by-Step Protocol
Step 1: Organic Phase Preparation

Prepare lipid mix in Ethanol: Ionizable Lipid / DSPC / Cholesterol / PEG-Lipid / Mapcho-10.

[1]

Example Ratio (mol%): 50 / 9 / 38.5 / 1.5 / 1.0.[1]

Ensure Mapcho-10 is fully dissolved (vortex 30s).[1]

Step 2: Aqueous Phase Preparation[1]

Prepare Citrate Buffer (pH 4.[1]0) or Acetate Buffer (pH 4.0) containing the nucleic acid

payload.[1][4][5]

Step 3: Microfluidic Mixing

Load Organic and Aqueous phases into a microfluidic device (e.g., NanoAssemblr or

similar).[1]

Set Total Flow Rate (TFR) to 12 mL/min (for benchtop scale).

Collect output immediately into a quench buffer (PBS pH 7.4) to dilute ethanol <1%.[1]

Step 4: Downstream Processing

Tangential Flow Filtration (TFF): Use 100 kDa hollow fibers to remove ethanol and non-

encapsulated cargo.[1]

Note: Unlike Protocol A, Mapcho-10 incorporated in the lipid bilayer will not easily dialyze

out if it is intercalated with cholesterol/DSPC, provided the bulk concentration is below CMC.

[1]
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Figure 2: Microfluidic workflow.[1] Mapcho-10 acts as a structural dopant within the lipid shell

rather than a removable processing aid.

Analytical Characterization
Quantification of Residual Mapcho-10
Since Mapcho-10 lacks a strong chromophore, standard UV-Vis is ineffective.[1]

Method: HPLC-CAD (Charged Aerosol Detection) or LC-MS/MS.[1]

Column: C18 Reverse Phase.[1]

Mobile Phase: Gradient of Water/Acetonitrile with 0.1% Formic Acid.[1]

Expectation:
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Protocol A: <0.01% residual Mapcho-10.[1]

Protocol B: Stoichiometric retention (matches input ratio).[1]

Particle Quality Attributes
Attribute Technique

Target
Specification

Impact of Mapcho-
10

Size (Z-avg) DLS 40 – 100 nm

Decreases size.

Mapcho-10 reduces

surface tension,

allowing smaller

particles to form.[1]

Polydispersity (PDI) DLS < 0.2

Improves PDI in

Protocol A; can

increase PDI in

Protocol B if >5%.

Zeta Potential ELS -10 to +10 mV
Neutral (Mapcho-10 is

zwitterionic).[1]

Encapsulation (EE%) RiboGreen > 85%
Neutral to Positive

(aids in packing).[1]

Troubleshooting Guide
Issue 1: Particle Aggregation after Dialysis (Protocol A)

Cause: Dialysis was too fast. If Mapcho-10 leaves before lipids reorganize, hydrophobic

patches expose and aggregate.[1]

Solution: Use a "Step-down" dialysis.[1] Start with a buffer containing 50% of the CMC of

Mapcho-10, then move to detergent-free buffer.[1] This slows the rate of detergent removal.

[1]

Issue 2: Leaky LNPs (Protocol B)
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Cause: Too much Mapcho-10 (>5 mol%).[1] Short-chain lipids destabilize the bilayer

packing.[1]

Solution: Reduce Mapcho-10 content to 1-2 mol%.[1] Increase Cholesterol content to

compensate for packing defects.[1]

Issue 3: High PDI in Microfluidics

Cause: Mapcho-10 altering the viscosity of the ethanol phase.[1]

Solution: Ensure Mapcho-10 is fully solubilized in ethanol (warm to 37°C if necessary)

before loading into the microfluidic device.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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